Cas no 1289084-78-1 (5,7-dichloro-2-methyl-Imidazo[1,2-a]pyrimidine)

• Product Name: 5,7-dichloro-2-methyl-Imidazo[1,2-a]pyrimidine
• CAS No: 1289084-78-1
• MF: C₇H₅Cl₂N₃
• MW: 202.040698766708
• MDL: MFCD24040191
• CID: 1104144
• PubChem ID: 76849719
• Update Time: 2025-05-19

5,7-dichloro-2-methyl-Imidazo[1,2-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5,7-dichloro-2-methyl-Imidazo[1,2-a]pyrimidine
• SB16172
• MFCD24040191
• SY342955
• SCHEMBL25416202
• 1289084-78-1
• 5,7-DICHLORO-2-METHYLIMIDAZO[1,2-A]PYRIMIDINE

• MDL： MFCD24040191
• Inchi： 1S/C7H5Cl2N3/c1-4-3-12-6(9)2-5(8)11-7(12)10-4/h2-3H,1H3
• InChI Key： DPPAJSXQRUXJHO-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC2=NC(C)=CN21)Cl

Computed Properties

• Exact Mass: 200.9860526g/mol
• Monoisotopic Mass: 200.9860526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 30.2Ų

Additional information on 5,7-dichloro-2-methyl-Imidazo[1,2-a]pyrimidine

Comprehensive Analysis of 5,7-Dichloro-2-methyl-Imidazo[1,2-a]pyrimidine (CAS No. 1289084-78-1): Properties, Applications, and Industry Insights

The compound 5,7-dichloro-2-methyl-Imidazo[1,2-a]pyrimidine (CAS No. 1289084-78-1) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique imidazo[1,2-a]pyrimidine backbone, combined with chloro and methyl substituents, makes it a versatile intermediate for synthesizing biologically active compounds. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutic solutions.

In recent years, the scientific community has focused on imidazo[1,2-a]pyrimidine derivatives due to their broad-spectrum bioactivity. The presence of dichloro and methyl groups in this compound enhances its reactivity, enabling selective modifications for tailored applications. This aligns with trending searches such as "imidazole-based drug design 2024" and "heterocyclic compounds in medicinal chemistry," reflecting industry interest in innovative scaffolds. Computational studies suggest its potential in modulating protein-protein interactions, a hot topic in AI-driven drug discovery platforms.

From a synthetic chemistry perspective, CAS 1289084-78-1 serves as a critical building block for constructing complex molecules. Its stability under various reaction conditions makes it suitable for high-throughput screening workflows, addressing the pharmaceutical industry's need for efficiency. Environmental considerations are also paramount, with researchers investigating greener synthesis routes for such intermediates—answering frequent queries like "sustainable synthesis of halogenated heterocycles." Analytical techniques like HPLC and LC-MS are typically employed to verify its purity, ensuring compliance with stringent regulatory standards.

The agrochemical sector has shown parallel interest in 5,7-dichloro-2-methyl-Imidazo[1,2-a]pyrimidine, exploring its utility in crop protection formulations. Its structural features may contribute to novel pesticide resistance management strategies, a pressing concern given global food security challenges. Patent analyses reveal increasing filings involving this scaffold, particularly for fungicidal applications, coinciding with search trends around "next-gen agrochemical intermediates."

Quality control protocols for CAS 1289084-78-1 emphasize rigorous characterization via NMR, mass spectrometry, and X-ray crystallography when applicable. These practices address common purchaser concerns about batch-to-batch consistency—a key factor in industrial-scale procurement. Storage recommendations typically suggest inert atmospheres to maintain stability, reflecting best practices for nitrogen-sensitive compounds.

Emerging applications in material science have expanded the relevance of this compound beyond life sciences. Its conjugated system shows promise in organic electronic materials, particularly for OLED precursors—a sector experiencing rapid growth due to demand for flexible displays. This interdisciplinary potential responds to increasing searches for "multi-functional heterocyclic compounds."

Regulatory landscapes continue to evolve for imidazo[1,2-a]pyrimidine derivatives, with REACH and FDA guidelines requiring thorough documentation of synthetic pathways and impurity profiles. Proactive companies are investing in structure-activity relationship (SAR) studies to future-proof their portfolios, anticipating stricter environmental regulations—a concern frequently voiced in "chemical compliance 2024" discussions.

Market analysts project steady growth for 5,7-dichloro-2-methyl-Imidazo[1,2-a]pyrimidine suppliers, driven by pharmaceutical outsourcing trends and Asian API manufacturing expansion. Strategic partnerships between academic institutions and chemical enterprises are accelerating innovation, particularly in flow chemistry adaptations for this compound class—addressing industry pain points around "scalable heterocycle synthesis."

Future research directions likely include exploring the compound's metal complexation behavior for catalytic applications and further optimization of its ADMET properties for drug development. These avenues align with persistent search queries about "improving bioavailability of nitrogen-rich compounds" and "transition metal catalysts in green chemistry." The compound's versatility ensures its continued relevance across multiple scientific disciplines.